Cas no 28024-16-0 (1-ethyl 4-(3-methylbutyl) butanedioate)

• Product Name: 1-ethyl 4-(3-methylbutyl) butanedioate
• CAS No: 28024-16-0
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• MDL: MFCD30474818
• CID: 280118
• PubChem ID: 119794
• Update Time: 2025-11-01

1-ethyl 4-(3-methylbutyl) butanedioate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1-ethyl 4-(3-methylbutyl) ester
• 1-O-ethyl 4-O-(3-methylbutyl) butanedioate
• Butanedioic acid, ethyl-(3-methyl-1-butyl) ester
• Ethyl isopentyl succinate
• 1-ethyl 4-(3-methylbutyl) butanedioate
• Butanedioic acid, ethyl 3-methylbutyl ester
• EINECS 248-784-5
• 3-METHYLBUTYL ETHYL SUCCINATE
• ethyl 3-methylbutyl succinate
• BUTANEDIOIC ACID, 1-ETHYL 4-(3-METHYLBUTYL) ESTER
• SUCCINIC ACID, ETHYL ISOPENTYL ESTER
• 3NR1P6W89Q
• Q27159481
• DTXSID70182302
• UNII-3NR1P6W89Q
• 28024-16-0
• CHEBI:87276
• NS00028408
• GCXHTVAWZRIFAV-UHFFFAOYSA-N
• ethyl isoamyl succinate
• EN300-22197795

• MDL： MFCD30474818
• Inchi： 1S/C11H20O4/c1-4-14-10(12)5-6-11(13)15-8-7-9(2)3/h9H,4-8H2,1-3H3
• InChI Key： GCXHTVAWZRIFAV-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)OCC)=O)CCC(C)C

Computed Properties

• Exact Mass: 216.1362
• Monoisotopic Mass: 216.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.994
• Boiling Point: 249°Cat760mmHg
• Flash Point: 110.2°C
• Refractive Index: 1.433
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 1-ethyl 4-(3-methylbutyl) butanedioate

Recent Advances in the Study of 1-Ethyl 4-(3-Methylbutyl) Butanedioate (CAS: 28024-16-0) in Chemical Biology and Pharmaceutical Research

The compound 1-ethyl 4-(3-methylbutyl) butanedioate (CAS: 28024-16-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery, flavor and fragrance enhancement, and as an intermediate in organic synthesis. Recent studies have focused on elucidating its pharmacological properties, metabolic pathways, and potential therapeutic benefits, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of 1-ethyl 4-(3-methylbutyl) butanedioate's role in enhancing the bioavailability of certain active pharmaceutical ingredients (APIs). A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound could significantly improve the solubility and absorption rates of poorly water-soluble drugs, thereby enhancing their therapeutic efficacy. The study employed advanced computational modeling and in vitro assays to validate these findings, highlighting the compound's potential as a versatile excipient in formulation science.

In addition to its pharmaceutical applications, 1-ethyl 4-(3-methylbutyl) butanedioate has also been investigated for its role in flavor and fragrance industries. Research conducted by the International Journal of Cosmetic Science (2022) revealed that this ester exhibits a pleasant fruity aroma, making it a valuable additive in perfumery and food flavoring. The study further explored its stability under various environmental conditions, providing insights into its practical applications in consumer products.

Another significant advancement in the study of this compound is its potential as an intermediate in the synthesis of more complex molecules. A recent publication in Organic Letters (2023) detailed a novel synthetic route utilizing 1-ethyl 4-(3-methylbutyl) butanedioate as a key building block for the production of bioactive compounds. The researchers employed state-of-the-art catalytic methods to achieve high yields and selectivity, underscoring the compound's utility in organic chemistry.

Despite these promising developments, challenges remain in the widespread adoption of 1-ethyl 4-(3-methylbutyl) butanedioate. Issues such as scalability of synthesis, regulatory approval, and long-term safety profiles need to be addressed. Ongoing research aims to tackle these hurdles, with several clinical trials and toxicological studies currently underway. The outcomes of these investigations will be critical in determining the compound's future in both pharmaceutical and industrial applications.

In conclusion, 1-ethyl 4-(3-methylbutyl) butanedioate (CAS: 28024-16-0) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its pharmacological benefits, industrial utility, and synthetic potential, paving the way for further exploration. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology in the coming years.